Cas no 1254926-83-4 (Tert-butyl 3-iodo-4-methoxy-1H-pyrrolo[2,3-B]pyridine-1-carboxylate)

• Product Name: Tert-butyl 3-iodo-4-methoxy-1H-pyrrolo[2,3-B]pyridine-1-carboxylate
• CAS No: 1254926-83-4
• MF: C₁₃H₁₅IN₂O₃
• MW: 374.174275636673
• CID: 4827162
• Update Time: 2023-08-19

Tert-butyl 3-iodo-4-methoxy-1H-pyrrolo[2,3-B]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-IODO-4-METHOXY-1H-PYRROLO[2,3-B]PYRIDINE-1-CARBOXYLATE
• Tert-butyl 3-iodo-4-methoxy-1H-pyrrolo[2,3-B]pyridine-1-carboxylate

• Inchi： 1S/C13H15IN2O3/c1-13(2,3)19-12(17)16-7-8(14)10-9(18-4)5-6-15-11(10)16/h5-7H,1-4H3
• InChI Key： INOLWUBXHMLCJV-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C1=C(C=CN=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 3.2
• Topological Polar Surface Area: 53.4